Cas no 264-13-1 (3-Benzoxepin)

3-Benzoxepin structure
3-Benzoxepin structure
Product Name:3-Benzoxepin
CAS No:264-13-1
MF:C10H8O
MW:144.169922828674
CID:1427544
PubChem ID:3659427
Update Time:2025-04-20

3-Benzoxepin Chemical and Physical Properties

Names and Identifiers

    • 3-Benzoxepin
    • MWA8J394LK
    • SCHEMBL2059126
    • Q27095032
    • 4,5-Benzooxepin
    • DTXSID401029265
    • benzo[d]oxepine
    • 264-13-1
    • Inchi: 1S/C10H8O/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-8H
    • InChI Key: APSZPCTXHHKIQO-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC=CC=2C=C1

Computed Properties

  • Exact Mass: 144.05754
  • Monoisotopic Mass: 144.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 13.14
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